Cas no 6480-68-8 (Quinoline-3-carboxylic acid)

Quinoline-3-carboxylic acid Properties

Names and Identifiers

• Quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid
• 3-Quinolinecarboxyli
• 3-Quinoline carboxylic acid
• 3-Quinolinecarboxylicacid
• PubChem7517
• 3-quinolylcarboxylic acid
• Oprea1_271938
• BCP26872
• STL553707
• SBB028485
• BBL100196
• NSC403263
• LS20865
• VQ10002
• AB0012424
• DB
• D98JB7TM7H
• BDBM50518657
• AKOS000269791
• AC-12219
• AM20070150
• 3-carboxyquinoline
• NS00035745
• CS-W007519
• SB67442
• Q0090
• A15729
• NSC 403263
• W-203408
• SR-01000596889-1
• SR-01000596889
• Z838909446
• Q3C
• EN300-55633
• 3-Quinolinecarboxylic acid, purum, >=98.0% (HPLC)
• FS-2157
• NSC-403263
• 6480-68-8
• MFCD00006770
• F0406-3603
• 3,3-Di-indolylmethane
• SY004162
• J-650260
• FT-0636161
• EINECS 229-337-3
• DTXSID90215101
• SCHEMBL28048
• Q27464678
• CHEMBL275098
• EU-0033244
• DS-0491
• 3-Quinolinecarboxylic acid, 98%
• DB-054730
• DTXCID50137592
• +Expand

• MDL： MFCD00006770
• InChIKey： DJXNJVFEFSWHLY-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO2/c12-10(13)8-5-7-3-1-2-4-9(7)11-6-8/h1-6H,(H,12,13)
• SMILES： O([H])C(C1C([H])=NC2=C([H])C([H])=C([H])C([H])=C2C=1[H])=O
• BRN： 126542

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.93300
• PSA: 50.19000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 348.7°C at 760 mmHg
• Melting Point: 277-280 °C (lit.)
• Flash Point: 164.7 °C
• Color/Form: Slightly beige powder
• Density: 1.2427 (rough estimate)

Quinoline-3-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S22-S24/25-S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

Quinoline-3-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%